2-(Pyrrolidin-1-yl)ethane-1-sulfonyl chloride hydrochloride
Overview
Description
2-(Pyrrolidin-1-yl)ethane-1-sulfonyl chloride hydrochloride, also known as PESC hydrochloride, is an organic compound used in organic synthesis. It is a white, crystalline solid that is soluble in water and polar organic solvents. PESC hydrochloride is used as a reagent in the synthesis of various organic compounds, such as amino acids, peptides, and amines. It is also used in the preparation of esters and amides.
Scientific Research Applications
Chemical Properties
“2-(Pyrrolidin-1-yl)ethane-1-sulfonyl chloride hydrochloride” is a chemical compound with the CAS Number: 1803592-55-3 . It has a molecular weight of 234.15 and is typically stored at a temperature of 4°C . It appears as a powder and has a melting point of 144-145°C .
Use in Drug Discovery
The pyrrolidine ring, which is a part of this compound, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Role in Synthesis of Selective Androgen Receptor Modulators (SARMs)
Pyrrolidine derivatives, such as 4-(pyrrolidin-1-yl)benzonitrile, have been synthesized as selective androgen receptor modulators (SARMs) . This suggests that “2-(Pyrrolidin-1-yl)ethane-1-sulfonyl chloride hydrochloride” could potentially be used in the synthesis of similar compounds.
Potential Use in the Synthesis of α-Ketoamides
While specific details are not available, there is a possibility that “2-(Pyrrolidin-1-yl)ethane-1-sulfonyl chloride hydrochloride” could be used in the synthesis of α-ketoamides .
Biological Importance of Pyrrolidinone Derivatives
Pyrrolidin-2-one is a five-membered lactam present in both natural and synthetic compounds . Given that “2-(Pyrrolidin-1-yl)ethane-1-sulfonyl chloride hydrochloride” contains a pyrrolidine ring, it could potentially be used in the synthesis of pyrrolidinone derivatives.
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Mode of Action
It is known that the spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Biochemical Pathways
Compounds with a pyrrolidine ring have been shown to have diverse biological profiles, suggesting they may interact with multiple biochemical pathways .
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Action Environment
It is known that the storage temperature for this compound is 4 degrees celsius .
properties
IUPAC Name |
2-pyrrolidin-1-ylethanesulfonyl chloride;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12ClNO2S.ClH/c7-11(9,10)6-5-8-3-1-2-4-8;/h1-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXNAFAYNYYRJHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCS(=O)(=O)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803592-55-3 |
Source
|
| Record name | 2-(pyrrolidin-1-yl)ethane-1-sulfonyl chloride hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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